Cas no 55332-37-1 ((2S)-2-(4-fluorophenyl)-3-methylbutanoic acid)

• Product Name: (2S)-2-(4-fluorophenyl)-3-methylbutanoic acid
• CAS No: 55332-37-1
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• MDL: MFCD00792491
• CID: 823428
• PubChem ID: 11112309
• Update Time: 2025-08-03

(2S)-2-(4-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(4-Fluorophenyl)-3-methylbutanoic acid
• (S)-2-(4-FLUOROPHENYL)-3-METHYLBUTYRIC ACID
• (2S)-2-(4-fluorophenyl)-3-methylbutanoic acid
• benzeneacetic acid, 4-fluoro-α-(1-methylethyl)-, (alphaS)-
• LogP
• 110311-45-0
• AKOS005137912
• 55332-37-1
• (S)-2-(p-fluorophenyl)-3-methylbutyric acid
• (S)-2-(4-Fluorophenyl)-3-methylbutanoicacid
• MFCD00792491
• (S)-2-(p-fluorophenyl)-3-methylbutanoic acid
• DTXSID601335367
• YBQLHBYGMUXCEW-JTQLQIEISA-N
• AKOS006275598
• (S)-2-(4-FLUOROPHENYL) 3-METHYLBUTYRIC ACID
• SCHEMBL2379483
• (S)-2-(4-Fluoro-phenyl) 3-methylbutyric acid
• BS-49527
• DB-344910
• CS-D1302

• MDL： MFCD00792491
• Inchi： 1S/C11H13FO2/c1-7(2)10(11(13)14)8-3-5-9(12)6-4-8/h3-7,10H,1-2H3,(H,13,14)/t10-/m0/s1
• InChI Key： YBQLHBYGMUXCEW-JTQLQIEISA-N
• SMILES： FC1C=CC(=CC=1)[C@@H](C(=O)O)C(C)C

Computed Properties

• Exact Mass: 196.08999
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3